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Compound of Interest

Compound Name: TP-020

Cat. No.: B560597 Get Quote

This document provides essential safety and logistical information for the proper disposal of

TP-020, identified as the research antibiotic Pyrazinamide. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with standard laboratory practices.

I. Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure you are wearing appropriate Personal

Protective Equipment (PPE).

Eye Protection: Wear safety glasses with side shields or goggles.[1][2]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene).[2]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[1][2]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required. However, if creating dust, use a NIOSH/MSHA-approved

respirator.[2]

Handle the material in a well-ventilated area or under a chemical fume hood.[2] Avoid

generating dust.[3]
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II. Quantitative Data: Physical and Chemical
Properties
The following table summarizes the key physical and chemical properties of Pyrazinamide (TP-
020).

Property Value

Appearance White crystalline powder

Odor Odorless

Taste Slightly bitter

Solubility in Water 1:60 (mixes with water)

Solubility in Alcohol 1:110

pKa 0.5

Vapor Pressure Negligible

Stability Stable under normal conditions

Source: Santa Cruz Biotechnology, Inc. Safety Data Sheet[3]

III. Experimental Protocols: Spill and Disposal
Procedures
A. Spill Containment and Cleanup Protocol

In the event of a spill, follow these steps to safely contain and clean the area:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Contain Spill: For minor spills, use dry clean-up procedures. Avoid generating dust.[3]

Absorb and Collect:
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Carefully sweep or vacuum up the spilled solid material.[3] If vacuuming, ensure the

vacuum is fitted with a HEPA filter.[3]

To prevent dust, you may dampen the material with water before sweeping.[3]

Package Waste: Place the collected material into a suitable, labeled container for disposal.

[3]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose of PPE: Dispose of contaminated gloves and other PPE as hazardous waste.

B. Step-by-Step Disposal Protocol for Unused TP-020

All waste must be handled in accordance with local, state, and federal regulations.[3][4] The

following is a general procedure for the disposal of unused Pyrazinamide.

Waste Characterization: While Pyrazinamide is not always classified as a hazardous

substance, it is prudent to handle it as chemical waste. Do not mix it with other waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Containerization:

Place the waste Pyrazinamide in its original container if possible, or in a clearly labeled,

sealed container.

The label should include "Waste Pyrazinamide," the approximate quantity, and the date of

accumulation.

Storage: Store the waste container in a designated, secure area away from incompatible

materials such as strong oxidizing agents.[2]

Waste Pickup: Contact your institution's EHS department to arrange for the collection and

disposal of the chemical waste. Do not dispose of solid Pyrazinamide in the regular trash or

down the drain.
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IV. Mandatory Visualizations: Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of TP-020 (Pyrazinamide).
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Caption: Disposal workflow for TP-020 (Pyrazinamide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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